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Compound of Interest
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Cat. No.: B094091

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl phenylacetate is a versatile aromatic ester widely utilized in the fragrance and flavor
industries.[1][2] It is valued for its potent, sweet, honey-like floral aroma with nuances of
jasmine and musk.[3][4] This document provides detailed application notes and experimental
protocols for the use of methyl phenylacetate in fragrance formulation research, catering to
professionals in research, science, and drug development.

Methyl phenylacetate, chemically known as methyl 2-phenylacetate, is a synthetic aromatic
ester formed from methanol and phenylacetic acid.[3] It also occurs naturally in trace amounts
in various foods and beverages, including honey, coffee, and wine.[5] Its primary function in
perfumery is as a modifier and sweetener, enhancing and enriching floral and oriental accords
rather than being the dominant character.[3][6]
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Chemical Name

Methyl 2-phenylacetate

[3]

Phenylacetic acid methyl ester,

Synonyms Benzeneacetic acid methyl [3]
ester

CAS Number 101-41-7 [3]

FEMA Number 2733 [3]

Molecular Formula CoH1002 [7]

Molecular Weight 150.17 g/mol [3]

Appearance Colorless to pale yellow liquid [3]

_ Intensely sweet, honey, floral,

Odor Profile ) ) ) [3114]
jasmine, musky, waxy, spicy

Odor Threshold Detection: 25 ppb [8]

Boiling Point 218 °C (424 °F; 491 K) [7]
Soluble in most organic

Solubility solvents; slightly soluble in [7]
water.

Vapor Pressure 17.3 Pa 9]

Flash Point

90.6 °C (195.1 °F; 363.8 K)

[9]

Olfactory Characteristics and Applications
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Characteristic Description References
Odor Type Floral-Honey [3]

High intensity, powerful, and
Odor Strength o [3]

diffusive

- Rose Compositions:
Sweetens and enriches classic
rose accords. - Jasmine
Bases: Adds honey-sweet
Primary Applications depth and musky persistence. [3][10]
- Oriental Fragrances:
Contributes waxy, honey-rich
body. - Tobacco Accords:

Provides sweet-floral contrast.

Typically below 1% in fine
Recommended Usage Level [11]
fragrance concentrates.

Substantivity on Smelling Strip > 48 hours [4]

Experimental Protocols
Sensory Evaluation of Methyl Phenylacetate

Objective: To characterize the olfactory profile of methyl phenylacetate and determine its odor
detection threshold.

Materials:

Methyl phenylacetate (high purity)

Odor-free solvent (e.g., diethyl phthalate or ethanol)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Odor-free smelling strips
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Panel of trained sensory assessors (minimum of 6)

Protocol:

Preparation of Dilutions: Prepare a series of dilutions of methyl phenylacetate in the
chosen solvent. A common starting point is a 10% solution, followed by serial dilutions (e.g.,
1%, 0.1%, 0.01%, etc.) to determine the odor threshold.

Sample Presentation: Dip smelling strips into each dilution for a standardized amount of time
(e.g., 2 seconds) and allow the solvent to evaporate for a set period (e.g., 10 seconds).

Olfactory Evaluation: Present the smelling strips to the sensory panel in a randomized and
blind manner. Ask panelists to describe the odor characteristics at different concentrations.

Odor Threshold Determination (Triangle Test): To determine the detection threshold, present
panelists with three samples, two of which are the solvent blank and one is a dilution of
methyl phenylacetate. Ask the panelist to identify the odd sample. The lowest concentration
at which the odd sample can be reliably identified is the detection threshold.[12]

Data Analysis: Compile the descriptive terms used by the panelists to create an olfactory
profile. Calculate the geometric mean of the individual detection thresholds to determine the
panel's odor threshold.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Objective: To identify and quantify methyl phenylacetate in a fragrance formulation.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)
Appropriate GC column (e.g., non-polar or mid-polar capillary column)
Helium or Hydrogen as carrier gas

Fragrance sample containing methyl phenylacetate
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» Solvent for dilution (e.g., hexane or ethanol)
e Microsyringe for injection
Protocol:

o Sample Preparation: Dilute the fragrance sample in a suitable solvent to an appropriate
concentration for GC-MS analysis (e.g., 1 yL of fragrance oil in 1 mL of solvent).[13]

¢ GC-MS Instrument Setup:

[e]

Set the injector temperature (e.g., 250°C).

o

Program the oven temperature with an appropriate gradient (e.g., start at 50°C, hold for 2
minutes, then ramp up to 250°C at 10°C/min).

o

Set the carrier gas flow rate.

[¢]

Set the mass spectrometer to scan a suitable mass range (e.g., m/z 35-350).
e Injection: Inject a small volume of the prepared sample (e.g., 1 yL) into the GC.

o Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for each
eluting peak.

o Data Analysis: Identify the peak corresponding to methyl phenylacetate by its retention time
and by comparing its mass spectrum with a reference library (e.g., NIST). Quantify the
amount of methyl phenylacetate by integrating the peak area and comparing it to a
calibration curve prepared with known concentrations of a methyl phenylacetate standard.

Headspace Analysis for Volatility Assessment

Objective: To evaluate the volatility of methyl phenylacetate in a fragrance formulation.
Materials:
o Headspace sampler coupled to a GC-MS

e Sealed headspace vials
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Fragrance sample containing methyl phenylacetate

Protocol:

Sample Preparation: Place a precise amount of the fragrance sample into a headspace vial
and seal it.[14]

Incubation: Place the vial in the headspace autosampler and incubate at a controlled
temperature (e.g., 80°C) for a specific time to allow the volatile compounds to equilibrate in
the headspace.[11]

Injection: The autosampler will automatically inject a known volume of the headspace gas
into the GC-MS.

GC-MS Analysis: Analyze the sample using the same GC-MS parameters as described in
the previous protocol.

Data Analysis: The peak area of methyl phenylacetate in the headspace chromatogram is
proportional to its partial pressure and thus its volatility in the given matrix. This can be used
to compare the volatility of methyl phenylacetate in different formulations.

Stability Testing of Fragrance Formulations

Objective: To assess the stability of methyl phenylacetate in a finished product under various

conditions.

Materials:

Finished product containing the fragrance formulation (e.qg., lotion, perfume)
Controlled environment chambers (for temperature and humidity)

UV light exposure cabinet

GC-MS for chemical analysis

Trained sensory panel for olfactory evaluation
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Protocol:

e Sample Storage: Store samples of the finished product under different conditions:

[¢]

Accelerated Stability: Elevated temperatures (e.g., 40°C, 50°C) for a period of 1-3 months.
[15]

[¢]

Light Exposure: In a UV light cabinet to simulate exposure to sunlight.[16]

[¢]

Freeze-Thaw Cycles: Alternate between freezing and thawing temperatures.[16]

[e]

Real-Time Stability: At room temperature for the intended shelf life of the product.[16]

« Evaluation Intervals: At specified time points (e.g., 1 week, 1 month, 3 months), retrieve
samples from each storage condition.

o Chemical Analysis: Use GC-MS to quantify the concentration of methyl phenylacetate in
the samples to check for degradation.

o Olfactory Evaluation: Have a trained sensory panel evaluate the odor of the samples to
detect any changes in the fragrance profile.

e Physical Evaluation: Observe any changes in the physical properties of the product, such as
color, viscosity, and phase separation.[15]

o Data Analysis: Compare the results from the stressed samples to a control sample stored at
room temperature in the dark. Significant changes in the concentration of methyl
phenylacetate or the olfactory profile indicate instability.

Mandatory Visualizations
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Caption: Olfactory Signal Transduction Pathway.[3][4][5]
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4. Sensory Evaluation
(Olfactory profile)

6. Instrumental Analysis
(GC-MS, Headspace)

3. Initial Formulation
(Creating accords)

Feedback

5. Formulation Modification
(Adjusting concentrations)

1
Data-driven adjustments :
1
]

Refinement

Fails

7. Stability Testing
(In product base)

Passes

8. Final Fragrance Oil

Caption: Fragrance Formulation Research Workflow.

Need Custom Synthesis?

Click to download full resolution via product page

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

9/11

Tech Support


https://www.benchchem.com/product/b094091?utm_src=pdf-body-img
https://www.benchchem.com/product/b094091?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

packamor.com [packamor.com]
itawsm.com [itawsm.com]
researchgate.net [researchgate.net]

1.
2.
3.

o 4. researchgate.net [researchgate.net]
5. openi.nim.nih.gov [openi.nim.nih.gov]
6.

Rapid Collection of Floral Fragrance Volatiles using a Headspace Volatile Collection
Technique for GC-MS Thermal Desorption Sampling - PubMed [pubmed.ncbi.nlm.nih.gov]

» 7. Methyl phenylacetate - Wikipedia [en.wikipedia.org]

e 8. Methyl phenylacetate | C9H1002 | CID 7559 - PubChem [pubchem.ncbi.nim.nih.gov]
» 9. alignchemical.com [alignchemical.com]

e 10. Phases in Perfume Formulation [perfumeworkshop.com]

e 11. Methyl Phenylacetate (101-41-7) — Premium Honey-FLoral Synthetic Ingredient for
Perfumery — Scentspiracy [scentspiracy.com]

e 12. env.go.jp [env.go.jp]

¢ 13. home.cc.umanitoba.ca [home.cc.umanitoba.ca]

e 14, Unraveling the Scent: How Perfume Makers Use GC/MS Analysis [innovatechlabs.com]
o 15. oxfordbiosciences.com [oxfordbiosciences.com]

e 16. iltusa.com [iltusa.com]

 To cite this document: BenchChem. [Application of Methyl Phenylacetate in Fragrance
Formulation Research: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b094091#application-of-methyl-
phenylacetate-in-fragrance-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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